Cas no 1256358-95-8 (4-chloro-1H-indole-2-boronic acid pinacol ester)
1256358-95-8 structure
Product Name:4-chloro-1H-indole-2-boronic acid pinacol ester
CAS No:1256358-95-8
MF:C14H17BClNO2
MW:277.554282903671
MDL:MFCD11858364
CID:828620
PubChem ID:53216782
Update Time:2025-04-19
4-chloro-1H-indole-2-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
- 4-CHLORO-1H-INDOLE-2-BORONIC ACID PINACOL ESTER
- 4-Chloroindole-2-boronic acid pinacol ester
- B-2769
- X0410
- 4-CHLOROINDOLE-2-BORONIC ACID, PINACOL ESTER
- AT17129
- MB10202
- BS-26620
- DTXSID90681928
- CS-0174773
- DB-358260
- MFCD11858364
- 1256358-95-8
- 4-chloro-1H-indole-2-boronic acid pinacol ester
-
- MDL: MFCD11858364
- Inchi: 1S/C14H17BClNO2/c1-13(2)14(3,4)19-15(18-13)12-8-9-10(16)6-5-7-11(9)17-12/h5-8,17H,1-4H3
- InChI Key: SJXBYHLXCIZBPR-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2=C1C=C(B1OC(C)(C)C(C)(C)O1)N2
Computed Properties
- Exact Mass: 277.10400
- Monoisotopic Mass: 277.1040866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.2Ų
Experimental Properties
- PSA: 34.25000
- LogP: 3.12050
4-chloro-1H-indole-2-boronic acid pinacol ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-chloro-1H-indole-2-boronic acid pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0022P-1g |
4-Chloro-1H-indole-2-boronic acid pinacol ester |
1256358-95-8 | 97% | 1g |
2527.17CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0022P-5g |
4-Chloro-1H-indole-2-boronic acid pinacol ester |
1256358-95-8 | 97% | 5g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0022P-25g |
4-Chloro-1H-indole-2-boronic acid pinacol ester |
1256358-95-8 | 97% | 25g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0022P-500mg |
4-Chloro-1H-indole-2-boronic acid pinacol ester |
1256358-95-8 | 97% | 500mg |
1679.12CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0022P-250mg |
4-Chloro-1H-indole-2-boronic acid pinacol ester |
1256358-95-8 | 97% | 250mg |
1263.58CNY | 2021-05-07 | |
| Chemenu | CM206702-5g |
4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1256358-95-8 | 95% | 5g |
$299 | 2021-08-04 | |
| abcr | AB272330-5 g |
4-Chloroindole-2-boronic acid, pinacol ester, 95%; . |
1256358-95-8 | 95% | 5g |
€1334.00 | 2023-04-26 | |
| abcr | AB272330-250 mg |
4-Chloroindole-2-boronic acid, pinacol ester, 95%; . |
1256358-95-8 | 95% | 250mg |
€178.00 | 2023-04-26 | |
| abcr | AB272330-1 g |
4-Chloroindole-2-boronic acid, pinacol ester, 95%; . |
1256358-95-8 | 95% | 1g |
€365.00 | 2023-04-26 | |
| Chemenu | CM206702-1g |
4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1256358-95-8 | 95% | 1g |
$242 | 2023-02-03 |
4-chloro-1H-indole-2-boronic acid pinacol ester Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
1256358-95-8 (4-chloro-1H-indole-2-boronic acid pinacol ester) Related Products
- 1218791-00-4(6-bromoindole-2-boronic acid pinacol ester)
- 476004-81-6(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 1256358-94-7(5-fluoro-1h-indole-2-boronic acid pinacol ester)
- 1256358-93-6(5-methyl-1H-indole-2-boronic acid pinacol ester)
- 1256358-92-5(5-Bromoindole-2-boronic acid, pinacol ester)
- 652148-93-1(5-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan -2-yl)pyridine)
- 1256358-91-4(5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 1256360-42-5(4-Chloro-1-methylindole-2-boronic acid, pinacol ester)
- 1256360-39-0(6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester)
- 1256358-98-1(6-fluoro-1h-indole-2-boronic acid pinacol ester)
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